Cas no 68144-78-5 (Urea,N,N''-(4-methyl-1,3-phenylene)bis[N',N'-bis(2-hydroxyethyl)- (9CI))

Urea,N,N''-(4-methyl-1,3-phenylene)bis[N',N'-bis(2-hydroxyethyl)- (9CI) Properties

Names and Identifiers

• 3-[3-[bis(2-hydroxyethyl)carbamoylamino]-4-methylphenyl]-1,1-bis(2-hydroxyethyl)urea
• N',N''-(4-Methyl-1,3-phenylene)bis[N,N-bis(2-hydroxyethyl)urea]
• NSC-61260
• AKOS001736732
• DTXSID30289467
• NSC61260
• 68144-78-5
• +Expand

• InChIKey： BBJJRUCOVMDUIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H28N4O6/c1-13-2-3-14(18-16(26)20(4-8-22)5-9-23)12-15(13)19-17(27)21(6-10-24)7-11-25/h2-3,12,22-25H,4-11H2,1H3,(H,18,26)(H,19,27)
• SMILES： CC1=C(C=C(C=C1)NC(=O)N(CCO)CCO)NC(=O)N(CCO)CCO

Computed Properties

• Exact Mass: 384.20104
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 384.201
• Heavy Atom Count: 27
• Complexity: 441
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• LogP: -0.22200
• PSA: 145.6
• Refractive Index: 1.654
• Boiling Point: 756.6°C at 760 mmHg
• Flash Point: 411.4°C
• Density: 1.395